N-benzoyl-N'-(9H-fluoren-2-yl)thiourea
Overview
Description
“N-benzoyl-N’-(9H-fluoren-2-yl)thiourea” is a chemical compound with the molecular formula C21H16N2OS and a molecular weight of 344.43 . It is also known by the synonyms 1-benzoyl-3-(9H-fluoren-2-yl)thiourea and Benzamide, N-[(9H-fluoren-2-ylamino)thioxomethyl]- .
Molecular Structure Analysis
The molecular structure of “N-benzoyl-N’-(9H-fluoren-2-yl)thiourea” consists of a benzoyl group (C6H5C=O), a fluoren-2-yl group (C13H10), a thiourea group (NH2CSNH2), and a sulfur atom .Scientific Research Applications
UV-Vis Absorption and Photoluminescence Spectra: BTU derivatives with fluorine substituents exhibit red shifts in their absorption and photoluminescence spectra when in film state. This suggests potential applications in light emission and color tuning .
Perovskite Solar Cells
The incorporation of fluorene moieties into hole-transporting materials has been explored to enhance the performance of perovskite solar cells. One such material is 1,3,6,8-tetrakis[N-(p-methoxyphenyl)-N’-(9,9’-dimethyl-9H-fluoren-2-yl)-amino]pyrene (TFAP). Notably:
- Efficiency : TFAP-based perovskite solar cells achieve a remarkable power conversion efficiency of 19.7% with a photovoltage of 1.11 V .
Organic Semiconductors and Dielectric Materials
BTU derivatives have also been investigated for their potential in organic semiconductors and dielectric materials:
- Hole Transport Material : The title triarylamine N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)-3’,3’,4’,7’-tetramethyl-2’,3’-dihydrospiro[fluorene-9,1’-indene]-2-amine serves as a new hole transport material for organic solar cells .
Bipolar Materials for Optoelectronics
Researchers have designed novel bipolar materials by combining fluorene and triphenylamine moieties. These materials exhibit interesting properties for optoelectronic applications. For instance:
- FLU-TPA/PYR : A bipolar material composed of N-(9,9-diphenyl-9H-fluoren-2-yl)-N-(4,6-diphenylpyrimidin-2-yl)-N4,N4-diphenylbenzene-1,4-diamine (FLU-TPA/PYR) has been synthesized and studied .
Materials Science and Beyond
Beyond the specific applications mentioned, BTU derivatives contribute to the broader field of materials science. Their unique structural features and electronic properties make them intriguing candidates for future innovations.
Safety and Hazards
properties
IUPAC Name |
N-(9H-fluoren-2-ylcarbamothioyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2OS/c24-20(14-6-2-1-3-7-14)23-21(25)22-17-10-11-19-16(13-17)12-15-8-4-5-9-18(15)19/h1-11,13H,12H2,(H2,22,23,24,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UURHJBXXGSRUGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C3=C1C=C(C=C3)NC(=S)NC(=O)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzoyl-N'-(9H-fluoren-2-yl)thiourea | |
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